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Compound of Interest

Compound Name: 15-LOX-1 inhibitor 1

Cat. No.: B10783248 Get Quote

Researchers and laboratory professionals handling 15-LOX-1 inhibitor 1 must adhere to

specific disposal protocols to ensure safety and environmental protection. The proper

procedure depends on the specific inhibitor, as "15-LOX-1 inhibitor 1" can refer to distinct

compounds with different hazard profiles. This guide provides detailed instructions for the safe

disposal of these materials.

Identifying Your 15-LOX-1 Inhibitor
Before proceeding with disposal, it is crucial to identify the specific compound you are using by

its CAS number. The two common compounds referred to as "15-LOX-1 inhibitor 1" have

different safety classifications.
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Property 15-LOX-1 inhibitor 1
15-Lipoxygenase Inhibitor
1

CAS Number 2349374-37-2 928853-86-5

Molecular Formula C₂₂H₂₁ClN₂O₄ C₁₆H₁₉N₅S

Molecular Weight 412.87 313.4

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects[1]

Not classified as hazardous[2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)[1][3]
-20°C[4]

Solubility DMSO: 10 mg/mL[5] Chloroform: >5mg/ml[4]

Disposal Protocol for 15-LOX-1 inhibitor 1 (CAS:
2349374-37-2)
This compound is classified as hazardous, being harmful if swallowed and very toxic to aquatic

life with long-lasting effects[1]. Therefore, it must be disposed of as hazardous chemical waste.

Do not dispose of it down the drain or in regular trash.

Step-by-Step Disposal Procedure:
Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing

appropriate PPE, including safety goggles, gloves, and a lab coat.

Waste Segregation:

Solid Waste: Collect unused or expired powder, as well as any lab materials grossly

contaminated with the inhibitor (e.g., weighing boats, contaminated paper towels), in a

dedicated, clearly labeled hazardous waste container.

Liquid Waste: If the inhibitor is in a solvent, collect it in a compatible, leak-proof hazardous

waste container. Do not mix with incompatible waste streams[6][7]. For instance,
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halogenated and non-halogenated solvents should be collected separately[8].

Sharps Waste: Any needles or syringes used to handle the inhibitor solution should be

disposed of in a designated sharps container for hazardous chemical waste.

Empty Containers: The original container must be triple-rinsed with a suitable solvent. The

rinsate must be collected and disposed of as hazardous liquid waste[7]. Once

decontaminated, remove or deface the label and dispose of the container according to

your institution's guidelines for empty chemical containers[6][7].

Containerization and Labeling:

Use only appropriate, leak-proof, and tightly sealed containers for waste collection[6][9].

Plastic is often preferred[9].

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "15-
LOX-1 inhibitor 1 (CAS: 2349374-37-2)". List all components, including solvents and their

approximate concentrations[8][9].

Indicate the date when waste was first added to the container[8].

Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory[9].

Ensure secondary containment, such as a spill tray, is in place[6].

Keep the container closed except when adding waste[9].

Final Disposal:

Arrange for a pickup of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor[8]

[9]. Follow your institution's specific procedures for requesting a waste pickup. The

precautionary statement P501 directs users to "Dispose of contents/ container to an

approved waste disposal plant"[1].
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Disposal Protocol for 15-Lipoxygenase Inhibitor 1
(CAS: 928853-86-5)
According to its Safety Data Sheet, this substance is not classified as hazardous[2]. However, it

is prudent practice in any laboratory setting to follow standard procedures for chemical

disposal.

Step-by-Step Disposal Procedure:
Adhere to General Laboratory Practices: The usual precautionary measures for handling

chemicals should be followed[2].

Waste Collection:

While not classified as hazardous, avoid disposing of this chemical down the drain or in

the regular trash unless explicitly permitted by your local regulations and EHS

department[10].

It is best practice to collect waste material (solid and liquid) in a designated, compatible,

and properly labeled waste container.

Labeling and Storage:

Label the container with the chemical name: "15-Lipoxygenase Inhibitor 1 (CAS: 928853-

86-5)".

Store the container in a designated area away from incompatible materials.

Final Disposal:

Consult with your institution's EHS department for guidance on the most appropriate

disposal method. They may advise collection via the chemical waste program to ensure

compliance with all local regulations.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/10010468m.pdf
https://cdn.caymanchem.com/cdn/msds/10010468m.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the decision-making process and steps for the proper disposal

of 15-LOX-1 inhibitors.

Disposal Workflow for 15-LOX-1 Inhibitors

Start: Prepare for
Disposal of 15-LOX-1 Inhibitor

Identify CAS Number
of the Inhibitor

Is it CAS 2349374-37-2?

Yes: Treat as
Hazardous Waste

 Yes

No: (e.g., CAS 928853-86-5)
Follow Prudent Lab Practices

 No

Segregate Waste
(Solid, Liquid, Sharps)

Consult Institutional EHS
for Disposal Guidance

Use Labeled, Compatible,
Sealed Containers

Store in Designated Satellite
Accumulation Area

Arrange for Pickup by
EHS/Licensed Contractor

End: Proper Disposal
Completed
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 15-LOX-1 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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